2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide
Overview
Description
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down the endocannabinoid anandamide. Anandamide is a neurotransmitter that plays a role in pain, mood, and appetite regulation. By inhibiting FAAH, URB597 increases the levels of anandamide, which can have therapeutic effects.
Mechanism of Action
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide works by inhibiting FAAH, which breaks down anandamide. By inhibiting FAAH, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide increases the levels of anandamide, which can activate cannabinoid receptors and have therapeutic effects.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models. It has also been shown to reduce drug-seeking behavior in rats. In addition, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide has been shown to have anti-inflammatory effects and to reduce tumor growth in mice.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide is its selectivity for FAAH, which reduces the risk of off-target effects. However, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide can be difficult to synthesize and purify, which can limit its availability for research. In addition, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide has a short half-life, which can limit its effectiveness in vivo.
Future Directions
Future research on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide could focus on its potential therapeutic effects in humans, particularly in the areas of pain management, anxiety, depression, and addiction. In addition, research could explore the use of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide in combination with other drugs or therapies to enhance its effects. Further studies could also investigate the potential side effects of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide and its long-term safety.
Scientific Research Applications
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide has been studied for its potential therapeutic effects in various areas, including pain management, anxiety, depression, and addiction. It has also been studied for its potential use in cancer treatment. Research has shown that 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(1-methyl-3-phenylpropyl)acetamide can increase the levels of anandamide, which can have analgesic, anxiolytic, and antidepressant effects.
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-3-yl)-N-(4-phenylbutan-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-15(11-12-16-7-3-2-4-8-16)21-20(22)13-17-14-23-18-9-5-6-10-19(18)24-17/h2-10,15,17H,11-14H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DABQFBPMUODQIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)CC2COC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-dihydro-1,4-benzodioxin-2-yl)-N-(4-phenylbutan-2-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.